Cas no 2227867-70-9 (rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol)

• Product name: rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol
• CAS No: 2227867-70-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5810484
• PubChem ID: 165679085

rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol
• 2227867-70-9
• rac-3-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]benzene-1,2-diol
• EN300-1763839

• Inchi： 1S/C11H15NO2/c1-11(2)8(10(11)12)6-4-3-5-7(13)9(6)14/h3-5,8,10,13-14H,12H2,1-2H3/t8-,10-/m0/s1
• InChI Key： HRIKQTWLNXUCAK-WPRPVWTQSA-N
• SMILES： OC1C(=CC=CC=1[C@H]1[C@@H](C1(C)C)N)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5Ų

Additional information on rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol

Comprehensive Overview of rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol (CAS No. 2227867-70-9)

The compound rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol (CAS No. 2227867-70-9) is a chiral organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl ring and benzene-1,2-diol moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in designing novel therapeutics.

One of the key features of rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol is its chirality, which plays a crucial role in biological activity. The presence of both 1R,3R configurations and the rac (racemic) prefix indicates a mixture of enantiomers, which can be separated for specific applications. This property is particularly relevant in the context of asymmetric synthesis and enantioselective catalysis, which are hot topics in modern organic chemistry.

The amino and diol functional groups in rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol provide multiple sites for chemical modification, making it a versatile building block. These groups can participate in reactions such as amidation, esterification, and oxidation, enabling the synthesis of diverse derivatives. Recent studies have explored its use in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies.

From a synthetic perspective, the 2,2-dimethylcyclopropyl ring in rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol introduces steric hindrance, which can influence the compound's reactivity and stability. This structural feature is often leveraged in medicinal chemistry to enhance the metabolic stability of drug candidates. Researchers are also investigating its potential in bioconjugation strategies, which are critical for developing prodrugs and biomarkers.

The market for chiral compounds like rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol is expanding, driven by the pharmaceutical industry's focus on precision medicine. With increasing interest in personalized therapeutics, the demand for enantiomerically pure intermediates is expected to rise. This compound's potential applications in CNS drug development and anti-inflammatory agents further highlight its relevance in current research trends.

In addition to its pharmaceutical applications, rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol is also being studied for its role in material science. Its rigid cyclopropyl structure and functional groups make it a candidate for designing advanced polymers and coordination complexes. These applications are particularly appealing in the context of sustainable chemistry, another area of significant interest among researchers and industries.

For those sourcing rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol, it is essential to consider its storage conditions and handling requirements. While not classified as hazardous, proper precautions should be taken to maintain its stability, especially given its amino and diol functionalities. Suppliers often provide technical data sheets with detailed information on solubility, melting point, and spectroscopic data to assist researchers.

In summary, rac-3-(1R,3R)-3-amino-2,2-dimethylcyclopropylbenzene-1,2-diol (CAS No. 2227867-70-9) is a promising compound with broad applications in drug discovery, material science, and catalysis. Its unique structural features and chiral properties make it a valuable tool for researchers exploring new frontiers in chemistry and biology. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.